Cas no 63807-85-2 (Erythrinin C)

Erythrinin C is a naturally occurring flavonoid compound derived from certain plant species, notably within the Erythrina genus. It exhibits notable biological activities, including antioxidant and potential anti-inflammatory properties, making it a subject of interest in pharmacological and biochemical research. Structurally, Erythrinin C features a flavone backbone with hydroxyl and methoxy substitutions, contributing to its reactivity and interaction with biological targets. Its stability and moderate solubility in organic solvents facilitate its isolation and purification for analytical or experimental applications. Research suggests it may modulate cellular pathways linked to oxidative stress, though further studies are required to fully elucidate its mechanisms and therapeutic potential.
Erythrinin C structure
Erythrinin C structure
Product Name:Erythrinin C
CAS No:63807-85-2
MF:C20H18O6
MW:354.353326320648
CID:508588
PubChem ID:44257283
Update Time:2025-06-09

Erythrinin C Chemical and Physical Properties

Names and Identifiers

    • 5H-Furo[3,2-g][1]benzopyran-5-one,2,3- dihydro-4-hydroxy-2-(1-hydroxy-1-methylethyl)- 6-(4-hydroxyphenyl)-
    • 4-Hydroxy-6-(4-hydroxyphenyl)-2-(2-hydroxy-2-propanyl)-2,3-dihydr o-5H-furo[3,2-g]chromen-5-one
    • 5H-Furo[3,2-g][1]benzopyran-5-one,2,3- dihydro-4-hydroxy-2-(1-hydroxy-1-methylethyl)- 6-(4-hyd...
    • Erythrinin C
    • 2,3-Dihydro-4-hydroxy-2-(1-hydroxy-1-methylethyl)-6-(4-hydroxyphenyl)-5H-furo[3,2-g][1]benzopyran-5-one
    • ErythrininC
    • AKOS032948658
    • FS-8910
    • LMPK12050181
    • 4-hydroxy-6-(4-hydroxyphenyl)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro[3,2-g]chromen-5-one
    • B0005-146284
    • 63807-85-2
    • HY-N3857
    • CS-0024345
    • [ "" ]
    • NNBVKGDFOQADTG-UHFFFAOYSA-N
    • 4-hydroxy-6-(4-hydroxyphenyl)-2-(2-hydroxypropan-2-yl)-2,3-dihydrouro[3,2-g]chromen-5-one
    • 4-hydroxy-6-(4-hydroxyphenyl)-2-(2-hydroxypropan-2-yl)-2,3-dihydrofuro(3,2-g)chromen-5-one
    • DA-73192
    • CHEBI:230767
    • Inchi: 1S/C20H18O6/c1-20(2,24)16-7-12-14(26-16)8-15-17(18(12)22)19(23)13(9-25-15)10-3-5-11(21)6-4-10/h3-6,8-9,16,21-22,24H,7H2,1-2H3
    • InChI Key: NNBVKGDFOQADTG-UHFFFAOYSA-N
    • SMILES: O1C2C=C3C(C(C(C4C=CC(=CC=4)O)=CO3)=O)=C(C=2CC1C(C)(C)O)O

Computed Properties

  • Exact Mass: 354.11000
  • Monoisotopic Mass: 354.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 2
  • Complexity: 591
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 96.2A^2
  • XLogP3: 3

Experimental Properties

  • Color/Form: Powder
  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 604.0±55.0 °C at 760 mmHg
  • Flash Point: 220.0±25.0 °C
  • PSA: 100.13000
  • LogP: 2.94560
  • Vapor Pressure: 0.0±1.8 mmHg at 25°C

Erythrinin C Security Information

Erythrinin C Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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4-Hydroxy-6-(4-hydroxyphenyl)-2-(2-hydroxy-2-propanyl)-2,3-dihydr o-5H-furo[3,2-g]chromen-5-one
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Additional information on Erythrinin C

Exploring Erythrinin C (CAS No. 63807-85-2): A Comprehensive Overview of Its Properties and Applications

Erythrinin C (CAS No. 63807-85-2) is a naturally occurring compound belonging to the class of flavonoids, specifically categorized as an isoflavone. This bioactive phytochemical has garnered significant attention in recent years due to its potential health benefits and applications in nutraceuticals and functional foods. The compound is primarily derived from the Erythrina genus of plants, which are known for their rich flavonoid content. Researchers have identified Erythrinin C as a promising candidate for further study, particularly in the context of antioxidant and anti-inflammatory properties.

One of the most frequently searched questions about Erythrinin C is its role in oxidative stress management. Modern lifestyles, characterized by exposure to environmental pollutants and processed foods, have increased public interest in natural antioxidants. Studies suggest that Erythrinin C may help neutralize free radicals, thereby reducing cellular damage. This aligns with the growing demand for plant-based supplements that support cellular health and longevity. Additionally, its potential to modulate inflammatory pathways has sparked curiosity among those exploring alternatives to synthetic anti-inflammatory agents.

Another hot topic surrounding Erythrinin C is its bioavailability and metabolic effects. Consumers and researchers alike are keen to understand how this compound is absorbed and utilized by the human body. Recent investigations into its pharmacokinetics reveal that Erythrinin C may interact with gut microbiota, influencing its efficacy. This connection to gut health is particularly relevant, given the surge in interest around probiotics and prebiotics. As such, Erythrinin C could play a dual role as both an antioxidant and a modulator of microbial balance.

The cosmetic industry has also taken note of Erythrinin C, especially in formulations targeting skin aging. With the rise of "clean beauty" trends, consumers are seeking ingredients backed by scientific evidence. Preliminary studies indicate that Erythrinin C may inhibit enzymes involved in collagen degradation, making it a potential candidate for anti-aging skincare products. This application is particularly appealing to brands focusing on sustainable and plant-derived actives.

From a technical standpoint, the isolation and purification of Erythrinin C (CAS No. 63807-85-2) require specialized techniques such as high-performance liquid chromatography (HPLC). Analytical methods for quantifying this compound are continually refined to ensure accuracy in research and commercial products. Quality control remains a critical aspect, especially for manufacturers incorporating Erythrinin C into dietary supplements or topical formulations.

In summary, Erythrinin C represents a multifaceted compound with applications spanning health, wellness, and cosmetics. Its alignment with current trends—such as natural antioxidants, gut health, and clean beauty—positions it as a subject of ongoing research and commercial interest. As scientific understanding deepens, the potential uses of this intriguing molecule are likely to expand, offering new opportunities for innovation in multiple industries.

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